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Compound of Interest

Compound Name: TVB-3166

CAS No.: 1533438-83-3

Cat. No.: B611514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity and potency of TVB-
3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN). The information

presented herein is curated from preclinical studies to support further research and

development of this compound.

Core Principles of TVB-3166 Action
TVB-3166 is an orally bioavailable small molecule that functions as a reversible inhibitor of

FASN, the key enzyme responsible for the de novo synthesis of palmitate.[1] In many cancer

types, there is a notable upregulation of FASN, making it a compelling target for therapeutic

intervention.[2][3] TVB-3166 exerts its anti-tumor effects by inducing apoptosis, disrupting lipid

raft architecture, and inhibiting critical oncogenic signaling pathways, including the PI3K-AKT-

mTOR and β-catenin pathways.[1][2] A key characteristic of TVB-3166 is its selective

cytotoxicity towards tumor cells while exhibiting minimal effects on normal, non-cancerous

cells.[1][2]
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Data Presentation
The following tables summarize the quantitative data on the potency and selectivity of TVB-
3166.

Table 1: Potency of TVB-3166 in Biochemical and
Cellular Assays

Assay Type System IC50 Value Reference

Biochemical FASN

Inhibition

Purified FASN

Enzyme
42 nM [1]

Cellular Palmitate

Synthesis

CALU-6 Lung Cancer

Cells
81 nM [1]

Cellular Viability
CALU-6 Lung Cancer

Cells
100 nM [1]

Cellular Viability
LNCaP-LN3 Prostate

Cancer Cells
73.6 nM [4]

Note: A study involving a panel of 90 different tumor cell lines demonstrated a range of

sensitivities to TVB-3166, with some cell lines showing significant cell death at concentrations

as low as 20 nM.[1]

Table 2: Selectivity Profile of TVB-3166
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Comparison Finding Implication Reference

Tumor vs. Normal

Cells

Induces apoptosis in

various cancer cell

lines (e.g., breast,

prostate) with minimal

impact on non-

cancerous cells.

High therapeutic index

with potentially lower

toxicity.

[2]

Off-Target Activities

Described as a highly

selective FASN

inhibitor, differentiating

it from earlier

generation inhibitors

like C75 and cerulenin

which have known off-

target effects.

Reduced likelihood of

off-target toxicities.
[1]

Note: While described as highly selective, comprehensive quantitative data from broad-panel

off-target screening (e.g., kinome scans) is not publicly available in the reviewed literature.

Mandatory Visualizations
Signaling Pathways and Experimental Workflow
The following diagrams, generated using Graphviz (DOT language), illustrate key signaling

pathways affected by TVB-3166 and a typical experimental workflow for its evaluation.
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FASN and the PI3K/Akt/mTOR Signaling Pathway.
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FASN and the Wnt/β-catenin Signaling Pathway.
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Experimental Workflow for Evaluating TVB-3166.

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Biochemical FASN Inhibition Assay (NADPH Depletion)
This assay measures the enzymatic activity of purified FASN by monitoring the oxidation of its

cofactor, NADPH.

Materials:

Purified FASN enzyme

Assay Buffer: 100 mM potassium phosphate buffer (pH 7.0), 1 mM EDTA, 1 mM DTT

NADPH solution (e.g., 10 mM stock)

Acetyl-CoA solution (e.g., 1 mM stock)
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Malonyl-CoA solution (e.g., 1 mM stock)

TVB-3166 stock solution (in DMSO)

96-well UV-transparent microplate

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing assay buffer, purified FASN enzyme, and NADPH in

each well of the 96-well plate.

Add serial dilutions of TVB-3166 or DMSO (vehicle control) to the respective wells and pre-

incubate for a specified time (e.g., 15 minutes) at 37°C.

Initiate the enzymatic reaction by adding a mixture of acetyl-CoA and malonyl-CoA to all

wells.

Immediately begin monitoring the decrease in absorbance at 340 nm every minute for a

defined period (e.g., 15-30 minutes) at 37°C. The rate of NADPH oxidation is proportional to

FASN activity.

Calculate the rate of reaction for each concentration of TVB-3166.

Determine the IC50 value by plotting the percentage of FASN inhibition against the logarithm

of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Palmitate Synthesis Assay (Radiolabeled
Acetate Incorporation)
This assay quantifies the de novo synthesis of palmitate in cultured cells by measuring the

incorporation of a radiolabeled precursor, such as [¹⁴C]-acetate.

Materials:

Cancer cell line of interest
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Cell culture medium and supplements

[¹⁴C]-acetate

TVB-3166 stock solution (in DMSO)

Phosphate-buffered saline (PBS)

Lipid extraction solvents (e.g., chloroform:methanol mixture)

Scintillation vials

Scintillation counter

Procedure:

Seed cells in multi-well plates and allow them to adhere and grow to a desired confluency.

Treat the cells with various concentrations of TVB-3166 or DMSO for a predetermined time.

Add [¹⁴C]-acetate to the culture medium and incubate for a specific period (e.g., 2-4 hours) to

allow for its incorporation into newly synthesized fatty acids.

Wash the cells with ice-cold PBS to remove unincorporated [¹⁴C]-acetate.

Lyse the cells and extract the total lipids using an appropriate solvent mixture.

Transfer the lipid-containing phase to scintillation vials and allow the solvent to evaporate.

Add scintillation fluid to each vial and measure the radioactivity using a scintillation counter.

Normalize the counts to the total protein content of the cell lysate.

Calculate the percentage of inhibition of palmitate synthesis for each TVB-3166
concentration and determine the IC50 value.

Apoptosis Assay (Annexin V Staining by Flow
Cytometry)
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This assay detects one of the early markers of apoptosis, the translocation of

phosphatidylserine (PS) to the outer leaflet of the plasma membrane, using fluorescently

labeled Annexin V.

Materials:

Cancer cell line of interest

Cell culture medium and supplements

TVB-3166 stock solution (in DMSO)

Annexin V-FITC (or other fluorophore) apoptosis detection kit

Binding Buffer (provided with the kit)

Propidium Iodide (PI) solution (provided with the kit)

Flow cytometer

Procedure:

Seed cells and treat with different concentrations of TVB-3166 or DMSO for the desired

duration.

Harvest the cells, including both adherent and floating populations, and wash them with cold

PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10⁶

cells/mL.

To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the samples by flow cytometry within one hour.
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Quantify the percentage of cells in each quadrant: viable (Annexin V- / PI-), early apoptotic

(Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+).

Conclusion
TVB-3166 demonstrates significant potency and selectivity as a FASN inhibitor. Its ability to

selectively induce apoptosis in cancer cells and inhibit key oncogenic signaling pathways

underscores its potential as a therapeutic agent. The experimental protocols provided herein

offer a framework for the continued investigation and characterization of TVB-3166 and other

FASN inhibitors in a research and drug development setting. Further studies are warranted to

establish a more comprehensive quantitative selectivity profile and to explore the full range of

its anti-neoplastic activity across diverse cancer types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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